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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310

Disclaimer: This document provides essential safety and logistical information for handling
IPN60090 dihydrochloride in a research setting. The following guidance is a synthesis of
available product information and general best practices for handling potent, hazardous
compounds. As a specific Safety Data Sheet (SDS) for IPN60090 dihydrochloride is not
publicly available, these recommendations should be supplemented by a thorough risk
assessment conducted by qualified personnel in your institution.

Personal Protective Equipment (PPE)

Given that IPN60090 dihydrochloride is an orally active inhibitor of glutaminase 1 (GLS1)
used in solid tumor research, it should be handled with the same precautions as other potent,
hazardous drugs.[1] The following table summarizes the recommended PPE for various tasks
involving this compound.
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Task

Required Personal Protective Equipment

Handling of solid compound (weighing,

aliquoting)

- Gloves: Double gloving with chemotherapy-
rated gloves. - Gown: Disposable, lint-free,
solid-front gown with closed back. - Respiratory
Protection: NIOSH-approved N95 or higher-level
respirator. - Eye/Face Protection: Safety glasses

with side shields and a face shield.

Preparation of solutions

- Gloves: Double gloving with chemotherapy-
rated gloves. - Gown: Disposable, lint-free,
solid-front gown with closed back. - Respiratory
Protection: Work within a certified chemical
fume hood or biological safety cabinet. -
Eye/Face Protection: Safety glasses with side

shields and a face shield.

Administration to animals

- Gloves: Double gloving with chemotherapy-
rated gloves. - Gown: Disposable, lint-free,
solid-front gown with closed back. - Eye/Face

Protection: Safety glasses with side shields.

General laboratory work with dilute solutions

- Gloves: Single pair of chemotherapy-rated
gloves. - Gown: Standard laboratory coat. - Eye

Protection: Safety glasses with side shields.

Emergency Procedures

Immediate and appropriate response is critical in the event of an exposure or spill. The

following table outlines the initial steps to be taken in an emergency.

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Emergency Situation Immediate Action

- Immediately remove contaminated clothing. -
) Wash the affected area with soap and copious
Skin Contact .
amounts of water for at least 15 minutes. - Seek

medical attention.

- Immediately flush eyes with a gentle but large

stream of water for at least 15 minutes, lifting
Eye Contact ) )

the upper and lower eyelids occasionally. - Seek

immediate medical attention.

- Move the exposed individual to fresh air. - If
Inhalation breathing is difficult, provide oxygen. - Seek

medical attention.

- Do NOT induce vomiting.- If the person is
Ingestion conscious, rinse their mouth with water. - Seek

immediate medical attention.

- Evacuate the immediate area. - Wear
appropriate PPE as outlined in the "Handling of
solid compound" section. - For small spills,
) absorb with an inert material (e.g., vermiculite,
spill sand) and place in a sealed container for
disposal. - For large spills, contact your
institution's environmental health and safety

department.

Operational and Disposal Plans

Proper handling and disposal are crucial to minimize environmental contamination and ensure
a safe work environment.

Storage and Handling:
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Parameter

Guideline

Storage of Solid Compound

Store in a tightly sealed container in a cool, dry,
well-ventilated area away from incompatible

materials.

Storage of Stock Solutions

According to the supplier, stock solutions can be
stored at -20°C for up to 1 year or at -80°C for
up to 2 years.[2]

Handling Precautions

- Use in a designated area for potent
compounds. - Avoid the formation of dust and
aerosols. - Ensure adequate ventilation,
preferably within a chemical fume hood. - Wash

hands thoroughly after handling.

Disposal:

Waste Type

Disposal Procedure

Solid IPN60090 Dihydrochloride

Dispose of as hazardous chemical waste in
accordance with local, state, and federal

regulations.

Contaminated Labware (vials, pipette tips, etc.)

Place in a designated, sealed hazardous waste

container.

Contaminated PPE (gloves, gowns, etc.)

Dispose of in a designated hazardous waste

container immediately after use.

Unused Solutions

Dispose of as hazardous chemical waste. Do

not pour down the drain.

Experimental Workflow for Handling IPN60090

Dihydrochloride

The following diagram illustrates a typical workflow for handling IPN60090 dihydrochloride

from receipt to disposal, emphasizing safety checkpoints.
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Caption: Workflow for safe handling of IPN60090 dihydrochloride.
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Signaling Pathway Inhibition by IPN60090

IPN60090 is a selective inhibitor of Glutaminase-1 (GLS1), a key enzyme in glutamine
metabolism, which is often upregulated in cancer cells to support their growth and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10824310#personal-protective-equipment-for-
handling-ipn60090-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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